Cas no 36234-63-6 (2-Butenoic acid, 3-amino-2-thiocyanato-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-amino-2-thiocyanato-, ethyl ester
• CAS No: 36234-63-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 1473276
• Update Time: 2024-08-23

2-Butenoic acid, 3-amino-2-thiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-amino-2-thiocyanato-, ethyl ester

• Inchi： 1S/C7H10N2O2S/c1-3-11-7(10)6(5(2)9)12-4-8/h3,9H2,1-2H3
• InChI Key： IFLMKHURLZLARH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC#N)=C(N)C

Computed Properties

• Exact Mass: 186.0464

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Melting Point: 114.5-115 °C(Solv: carbon tetrachloride (56-23-5))
• Boiling Point: 339.5±42.0 °C(Predicted)
• PSA: 76.11
• pka: 1.06±0.70(Predicted)